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Introduction
Following co-cultivation with Agrobacterium tumefaciens for genetic transformation of plant

tissues, the complete removal or inhibition of the bacteria is crucial for the successful recovery

and regeneration of transgenic plants. Agrobacterium overgrowth can lead to necrosis of the

explants and competition for nutrients, ultimately hindering or preventing the growth of the

transformed plant cells. Ticarcillin, a β-lactam antibiotic, often used in combination with the β-

lactamase inhibitor clavulanic acid (commercially available as Timentin™), has been widely

adopted as an effective agent for the elimination of Agrobacterium in plant tissue culture. This

document provides a detailed protocol for washing explants with ticarcillin after co-cultivation,

along with supporting data and a procedural workflow.

Ticarcillin functions by inhibiting the synthesis of the bacterial cell wall.[1] The addition of

clavulanic acid protects ticarcillin from degradation by β-lactamases, enzymes that can be

produced by Agrobacterium and confer resistance to penicillin-based antibiotics.[1][2] This

combination provides a broad spectrum of activity and is often more effective than other

antibiotics such as carbenicillin or cefotaxime, while exhibiting minimal phytotoxicity to a variety

of plant species.[3][4]
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The following table summarizes quantitative data on the use of Ticarcillin/Timentin for

Agrobacterium elimination based on various studies. The optimal concentration and duration of

treatment can be species- and explant-dependent, and therefore, empirical validation is

recommended.
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Timentin 250

Indica Rice

(Oryza

sativa L.)

Embryogen

ic calli

Optimum

concentrati

on for

eliminating

Agrobacteri

um with no

observed

negative

effects on

callus

growth.

High

frequency

of callus

proliferatio

n and

regeneratio

n; stable

transformat

ion

efficiency

of 23.3%.

[3]

Timentin 200

Indica Rice

(Oryza

sativa L.)

Embryogen

ic calli

Minimum

recurrence

of

Agrobacteri

um (2.3%)

after 20

days of

infection.

- [3]

Timentin 500-1000 Walnut

(Juglans

regia)

Somatic

embryos

Eradicated

Agrobacteri

um from

somatic

embryos.

Reduced

somatic

embryo

production

compared

to

antibiotic-

free

medium,

but less so

[4]
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than

cefotaxime.

More GUS-

positive

embryos
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antibiotics.

Timentin 100

General

Plant

Tissue

Culture

-

Sufficient

to

countersel

ect

Agrobacteri

um in plant

transformat
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experiment

s.

No
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y observed

in

Arabidopsi

s root

cultures at

this

concentrati

on.

[5]

Ticarcillin
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antibiotics)
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(Glycine

max)
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ry nodes

Part of a

successful

shoot

induction

and

elongation

medium

protocol.

Supported

the

developme

nt of

resistant

shoots.

Experimental Protocols
Preparation of Ticarcillin/Timentin Stock Solution
Materials:

Ticarcillin disodium and clavulanate potassium (e.g., Timentin™, typically in a 15:1 ratio)[1]

[2]
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Sterile, deionized, distilled water (ddH₂O)

Sterile 50 mL conical tubes or volumetric flasks

Sterile 0.22 µm syringe filter

Sterile syringes

Laminar flow hood

Vortex mixer

Procedure:

Calculate the required amount: To prepare a 100 mg/mL stock solution, weigh 1 g of

Ticarcillin/Timentin powder.

Dissolution: Under sterile conditions in a laminar flow hood, transfer the powder to a sterile

50 mL conical tube. Add a small volume of sterile ddH₂O (e.g., 5 mL) and vortex until the

powder is completely dissolved. Ticarcillin/clavulanate is soluble in water.[6]

Adjust to final volume: Add sterile ddH₂O to bring the final volume to 10 mL.

Sterilization: Filter-sterilize the stock solution using a 0.22 µm syringe filter into a new sterile

container.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 1 mL) in sterile microcentrifuge tubes. Store the aliquots at -20°C. Avoid repeated

freeze-thaw cycles.

Protocol for Washing Explants with Ticarcillin
Materials:

Explants post-co-cultivation with Agrobacterium

Sterile liquid plant culture medium (e.g., MS or Gamborg's B5, without hormones or selective

agents)
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Ticarcillin/Timentin stock solution (100 mg/mL)

Sterile beakers or flasks

Sterile filter paper

Orbital shaker (optional)

Laminar flow hood

Procedure:

Prepare the Washing Solution: In a laminar flow hood, prepare the sterile washing solution.

For a final concentration of 250 mg/L, add 2.5 mL of the 100 mg/mL Ticarcillin/Timentin stock

solution to 1 liter of sterile liquid culture medium.

Initial Rinse (Optional but Recommended): Gently remove the explants from the co-

cultivation medium. Place them in a sterile beaker containing sterile ddH₂O or liquid culture

medium without antibiotics to remove the bulk of the Agrobacterium. Gently swirl for 1-2

minutes.

Ticarcillin Wash: Transfer the explants to a sterile flask containing the prepared Ticarcillin

washing solution.

Incubation and Agitation: Place the flask on an orbital shaker at a low speed (e.g., 50-60

rpm) for 10-30 minutes. Gentle agitation ensures that all surfaces of the explants are

exposed to the antibiotic solution. If a shaker is not available, gently swirl the flask manually

every 5-10 minutes.

Drying: After the wash, carefully pour off the washing solution and place the explants on

sterile filter paper to blot excess liquid.

Transfer to Culture Medium: Transfer the washed and dried explants to a solid or semi-solid

plant culture medium (e.g., regeneration or selection medium) containing the appropriate

concentration of Ticarcillin/Timentin (e.g., 250 mg/L) and the relevant selection agent (e.g.,

kanamycin, hygromycin).
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Subsequent Subcultures: Continue to subculture the explants on fresh medium containing

Ticarcillin/Timentin every 2-3 weeks until the risk of Agrobacterium re-emergence is

negligible.
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Co-cultivation Phase

Washing Protocol

Selection and Regeneration

Explants co-cultivated with Agrobacterium

Optional: Initial rinse in sterile water or medium

Step 1

Wash with liquid medium containing Ticarcillin (e.g., 250 mg/L) with gentle agitation for 10-30 min

Step 2

Blot dry on sterile filter paper

Step 3

Transfer to solid/semi-solid medium with Ticarcillin and selection agent

Step 4

Subculture every 2-3 weeks on fresh medium containing Ticarcillin

Step 5

Regeneration of putative transgenic plants

Step 6

Click to download full resolution via product page

Caption: Experimental workflow for washing explants with ticarcillin after co-cultivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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